BE“GH@ Methodological & Application

Check Availability & Pricing

L-745,870 Trihydrochloride: Electrophysiology
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-745870 trihydrochloride

Cat. No.: B570682

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-745,870 trihydrochloride is a potent and highly selective antagonist of the dopamine D4
receptor. As a member of the D2-like family of G protein-coupled receptors (GPCRS), the D4
receptor is a significant target in the research and development of therapeutics for neurological
and psychiatric disorders. Understanding the electrophysiological effects of L-745,870 is crucial
for elucidating the role of the D4 receptor in neuronal signaling and for the preclinical
evaluation of its therapeutic potential.

These application notes provide a summary of the known electrophysiological properties of L-
745,870, along with detailed, generalized protocols for key electrophysiological techniques that
can be adapted for the study of this compound.

Data Presentation

The following tables summarize the key quantitative data for L-745,870 trihydrochloride.
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Receptor .

Parameter Value Species Reference
Subtype

Binding Affinity )

] Dopamine D4 0.43 nM Human [1]

(Ki)

Dopamine D2 960 nM Human

Dopamine D3 2300 nM Human

Selectivity D4 vs. D2/D3 >2000-fold Human [1]

Table 1: Receptor Binding Profile of L-745,870.

Signaling Pathways and Experimental Workflows

The primary mechanism of action of L-745,870 is the blockade of the dopamine D4 receptor.

This receptor is canonically coupled to Gi/o proteins, which inhibit the activity of adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cCAMP) levels. By antagonizing the

D4 receptor, L-745,870 prevents dopamine-induced inhibition of adenylyl cyclase.[1]
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Dopamine D4 Receptor Signaling Pathway and L-745,870 Antagonism.

The following diagram illustrates a general experimental workflow for characterizing the effect
of L-745,870 on neuronal activity using patch-clamp electrophysiology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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